Cas no 50866-32-5 (5-oxo-4,5-dihydropyrazine-2-carbaldehyde)

• Product Name: 5-oxo-4,5-dihydropyrazine-2-carbaldehyde
• CAS No: 50866-32-5
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• MDL: MFCD10697793
• CID: 2106757
• PubChem ID: 55263789
• Update Time: 2025-04-21

5-oxo-4,5-dihydropyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-5-oxo-2-Pyrazinecarboxaldehyde
• 5-(oxomethylidene)pyrazin-2-one
• 5-OXO-4,5-DIHYDROPYRAZINE-2-CARBALDEHYDE
• 817-861-0
• 1822931-46-3
• 5-hydroxypyrazine-2-carbaldehyde
• 6-oxo-1H-pyrazine-3-carbaldehyde
• SCHEMBL14941176
• 50866-32-5
• AB60510
• EN300-1440052
• DA-21965
• AKOS006305090
• 5-oxo-4,5-dihydropyrazine-2-carbaldehyde

• MDL： MFCD10697793
• Inchi： 1S/C5H4N2O2/c8-3-4-1-7-5(9)2-6-4/h1-3H,(H,7,9)
• InChI Key： MLLJYHQEERKKLV-UHFFFAOYSA-N
• SMILES： O=C1C=NC(C=O)=CN1

Computed Properties

• Exact Mass: 124.027277375Da
• Monoisotopic Mass: 124.027277375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes